Cas no 893740-73-3 (5-(3-Cyanophenyl)nicotinic acid)

5-(3-Cyanophenyl)nicotinic acid Properties

Names and Identifiers

• 5-(3-Cyanophenyl)nicotinic acid
• 5-(3-CYANOPHENYL)-NICOTINIC ACID
• CS-0360567
• A843176
• 5-(3-Cyanophenyl)nicotinicacid
• MFCD06410281
• 5-(3-cyanophenyl)pyridine-3-carboxylic acid
• AB24294
• F80000
• BB 0223917
• 5-(3-cyanophenyl)-3-pyridinecarboxylic acid
• DTXSID40602522
• AKOS004113081
• 893740-73-3
• 5-(3-cyanophenyl)nicotinic acid, AldrichCPR
• DB-316858
• +Expand

• MDL： MFCD06410281
• InChIKey： IATGPTBSYAGCRF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O2/c14-6-9-2-1-3-10(4-9)11-5-12(13(16)17)8-15-7-11/h1-5,7-8H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)C2=CC(=CN=C2)C(=O)O)C#N

Computed Properties

• Exact Mass: 224.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.058577502g/mol
• Heavy Atom Count: 17
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 74Ų